Cas no 56442-22-9 (4-Benzyloxybenzoic Acid Benzyl Ester)
56442-22-9 structure
Product Name:4-Benzyloxybenzoic Acid Benzyl Ester
CAS No:56442-22-9
MF:C21H18O3
MW:318.365826129913
MDL:MFCD00075771
CID:371099
PubChem ID:91863
Update Time:2025-04-19
4-Benzyloxybenzoic Acid Benzyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(phenylmethoxy)-, phenylmethyl ester
- benzyl 4-(benzyloxy)benzoate
- benzyl 4-phenylmethoxybenzoate
- BENZYL-4-BENZYLOXYBENZOATE
- 4-Benzyloxy-benzoesaeure-benzylester
- 4-benzyloxy-benzoic acid benzyl ester
- 4-BnOC6H4CO2Bn
- benzoic acid 4-(phenylmethoxy)phenylmethyl ester
- Benzyl 4-benzyloxybenzoate
- Benzyl p-(benzyloxy)benzoate
- EINECS 260-185-0
- Benzoic acid, 4-(phenylmethoxy)-, phenylmethyl ester
- 4-benzyloxybenzoic acid benzyl ester
- NSC-141837
- DTXSID30204998
- benzyl p-benzyloxybenzoate
- 56442-22-9
- phenylmethyl 4-(phenylmethoxy)benzoate
- NSC141837
- BPLKDVGMXNZCQO-UHFFFAOYSA-N
- 4YU76GHP4Z
- SCHEMBL50807
- MFCD00075771
- UNII-4YU76GHP4Z
- FT-0622833
- CHEMBL3278102
- NS00033522
- NSC 141837
- p-Benzyloxybenzoesaurebenzylester
- 4-Benzyloxybenzoic Acid Benzyl Ester
-
- MDL： MFCD00075771
- Inchi： 1S/C21H18O3/c22-21(24-16-18-9-5-2-6-10-18)19-11-13-20(14-12-19)23-15-17-7-3-1-4-8-17/h1-14H,15-16H2
- InChI Key： BPLKDVGMXNZCQO-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 318.12600
- Monoisotopic Mass: 318.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.1251 (rough estimate)
- Melting Point: 117-119°C
- Boiling Point: 417.53°C (rough estimate)
- Flash Point: Not available
- Refractive Index: 1.6000 (estimate)
- PSA: 35.53000
- LogP: 4.62260
- Vapor Pressure: Not available
- Solubility: Not determined
4-Benzyloxybenzoic Acid Benzyl Ester Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Benzyloxybenzoic Acid Benzyl Ester Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Benzyloxybenzoic Acid Benzyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B592173-5g |
4-Benzyloxybenzoic Acid Benzyl Ester |
56442-22-9 | 5g |
$ 50.00 | 2022-06-07 | ||
| TRC | B592173-10g |
4-Benzyloxybenzoic Acid Benzyl Ester |
56442-22-9 | 10g |
$ 65.00 | 2022-06-07 | ||
| TRC | B592173-50g |
4-Benzyloxybenzoic Acid Benzyl Ester |
56442-22-9 | 50g |
$ 185.00 | 2022-06-07 | ||
| abcr | AB149066-1 g |
Benzyl 4-benzyloxybenzoate |
56442-22-9 | 1 g |
€137.50 | 2023-07-20 | ||
| abcr | AB149066-5 g |
Benzyl 4-benzyloxybenzoate |
56442-22-9 | 5 g |
€369.50 | 2023-07-20 | ||
| abcr | AB149066-1g |
Benzyl 4-benzyloxybenzoate; . |
56442-22-9 | 1g |
€194.60 | 2024-06-10 | ||
| abcr | AB149066-5g |
Benzyl 4-benzyloxybenzoate; . |
56442-22-9 | 5g |
€585.50 | 2025-04-17 | ||
| A2B Chem LLC | AX46081-1g |
Benzyl 4-benzyloxybenzoate |
56442-22-9 | 1g |
$190.00 | 2024-04-19 | ||
| A2B Chem LLC | AX46081-2g |
Benzyl 4-benzyloxybenzoate |
56442-22-9 | 2g |
$244.00 | 2024-04-19 | ||
| A2B Chem LLC | AX46081-5g |
Benzyl 4-benzyloxybenzoate |
56442-22-9 | 5g |
$388.00 | 2024-04-19 |
4-Benzyloxybenzoic Acid Benzyl Ester Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
56442-22-9 (4-Benzyloxybenzoic Acid Benzyl Ester) Related Products
- 589489-33-8(Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester)
- 589489-36-1(Benzoic acid, 4-methoxy-, (3-ethoxyphenyl)methyl ester)
- 1126430-96-3(Ethyl 3-(ethyloxy)-5-methylbenzoate)
- 1486-49-3(Benzoic acid,4-(phenylmethoxy)-, anhydride with 4-(phenylmethoxy)benzoic acid)
- 56441-55-5(Ethyl 4-(benzyloxy)benzoate)
- 23676-09-7(Ethyl 4-ethoxybenzoate)
- 99681-64-8(p-(p-Acetoxybenzoyloxy)benzoic acid benzyl ester)
- 56441-84-0(ethyl 4-(4-methoxybenzyloxy)benzoate)
- 589489-31-6(Benzenemethanol, 3-ethoxy-, benzoate)
- 13031-45-3(Benzoic acid,4-(acetyloxy)-, ethyl ester)
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